Cas no 2921858-35-5 (1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol)

• Product Name: 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol
• CAS No: 2921858-35-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 6796709
• PubChem ID: 171367255
• Update Time: 2025-10-31

1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2-methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol
• MFCD34850801
• 2921858-35-5
• 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol

• Inchi： 1S/C15H20O3/c1-14(17-9-10-18-14)12-5-4-6-13(11-12)15(16)7-2-3-8-15/h4-6,11,16H,2-3,7-10H2,1H3
• InChI Key： OERJVNYKQKAXIT-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C3(C)OCCO3)C=2)CCCC1

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol

Introduction to 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol (CAS No. 2921858-35-5)

1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol (CAS No. 2921858-35-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentanol moiety and a substituted phenyl group with a 2-methyl-1,3-dioxolane ring. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The cyclopentanol moiety is a common structural motif found in various bioactive compounds, including some natural products and synthetic drugs. It is known for its ability to modulate biological processes through interactions with specific protein targets. In the case of 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol, the cyclopentanol group may play a crucial role in enhancing the compound's solubility and bioavailability, which are essential properties for effective drug candidates.

The substituted phenyl group with a 2-methyl-1,3-dioxolane ring is another key feature of this compound. The 2-methyl-1,3-dioxolane ring is a protective group commonly used in organic synthesis to mask reactive functional groups, such as hydroxyl groups. This protective strategy can facilitate the synthesis of complex molecules and improve their stability during storage and handling. In the context of 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol, the presence of this ring may also influence the compound's pharmacological properties by altering its electronic distribution and steric environment.

Recent studies have explored the potential therapeutic applications of 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol in various disease models. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. These findings suggest that 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol has also been investigated for its neuroprotective properties. Preclinical studies using animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic profile of 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol has been another area of interest in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Despite these promising findings, more research is needed to fully understand the mechanisms underlying the biological activities of 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol. Ongoing studies are focused on optimizing its chemical structure to enhance its potency and selectivity for specific targets. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 1-(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)cyclopentanol (CAS No. 2921858-35-5) represents a promising compound with potential therapeutic applications in various fields of medicine. Its unique structural features and favorable pharmacological properties make it an exciting subject for further research and development.